Cas no 87639-56-3 (1,2-Benzenedicarboxylic acid, 4-ethynyl-)

1,2-Benzenedicarboxylic acid, 4-ethynyl- structure
87639-56-3 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-ethynyl-
CAS No:87639-56-3
MF:C10H6O4
MW:190.15224313736
MDL:MFCD14635839
CID:654168
Update Time:2024-01-31

1,2-Benzenedicarboxylic acid, 4-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 4-ethynyl-
    • 4-ethynylphthalic acid
    • 4-ETHYNYLBENZENE-1,2-DIOIC ACID
    • MDL: MFCD14635839
    • Inchi: 1S/C10H6O4/c1-2-6-3-4-7(9(11)12)8(5-6)10(13)14/h1,3-5H,(H,11,12)(H,13,14)
    • InChI Key: GWDWBZQHNHBODA-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=CC=C(C#C)C=C1C(O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

1,2-Benzenedicarboxylic acid, 4-ethynyl- Pricemore >>

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